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Compound of Interest

Compound Name: N-nitroso-vortioxetine

CAS No.: 2925447-38-5

Cat. No.: B15813911

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review on the nitrosamine impurities

found in vortioxetine, a medication used for the treatment of major depressive disorder. The

focus is on the formation, identification, quantification, and control of these potentially genotoxic

impurities. This document is intended to be a valuable resource for professionals involved in

the research, development, and quality control of vortioxetine.

Introduction to Vortioxetine and Nitrosamine
Impurities
Vortioxetine is a multimodal antidepressant that functions primarily as a serotonin reuptake

inhibitor, but also modulates several serotonin receptor subtypes. As with many pharmaceutical

products containing secondary or tertiary amine functional groups, vortioxetine is susceptible to

the formation of nitrosamine impurities.[1] Nitrosamines are a class of compounds of significant

concern to the pharmaceutical industry and regulatory bodies like the U.S. Food and Drug

Administration (FDA) and the European Medicines Agency (EMA) due to their classification as

probable human carcinogens based on animal studies.[1]
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The primary nitrosamine impurity associated with vortioxetine is N-Nitroso Vortioxetine.[1][2] Its

formation can occur during the synthesis, storage, or even formulation of the drug product

under conditions that facilitate the reaction between the piperazine nitrogen of vortioxetine and

a nitrosating agent.[1][2]

Identified Nitrosamine Impurities in Vortioxetine
While N-Nitroso Vortioxetine is the most commonly cited nitrosamine impurity, other related

structures have also been identified as potential impurities. A summary of these impurities is

provided in the table below.

Impurity Name
Chemical
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

N-Nitroso

Vortioxetine

1-(2-((2,4-

Dimethylphenyl)t

hio)phenyl)-4-

nitrosopiperazine

2925447-38-5 C₁₈H₂₁N₃OS 327.45

N-Nitroso

Vortioxetine

Sulfoxide

1-(2-((2,4-

Dimethylphenyl)s

ulfinyl)phenyl)-4-

nitrosopiperazine

Not Available C₁₈H₂₁N₃O₂S 343.45

N-Nitroso

Vortioxetine

Bromo Impurity

Not specified Not Available C₁₈H₂₀BrN₃OS 406.34

Quantitative Data and Regulatory Limits
The presence of nitrosamine impurities in pharmaceutical products is strictly controlled by

regulatory agencies. The USFDA has established an acceptable intake (AI) limit for N-Nitroso

Vortioxetine.
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Impurity Regulatory Body
Acceptable Intake
(AI) Limit

Potency Category

N-Nitroso Vortioxetine USFDA 400 ng/day Category 3 NDSRI

Analytical methods have been developed to detect and quantify N-Nitroso Vortioxetine at very

low levels. A study utilizing a UFLC-MS technique reported the following limits:

Analytical Method Limit of Detection (LOD)
Limit of Quantification
(LOQ)

UFLC-MS 0.660 ppm 1.995 ppm

Formation Pathways of N-Nitroso Vortioxetine
The formation of N-Nitroso Vortioxetine occurs through the nitrosation of the secondary amine

in the piperazine ring of the vortioxetine molecule. This reaction requires a nitrosating agent.

Vortioxetine
(Secondary Amine)

N-Nitroso Vortioxetine

+

Nitrosating Agent
(e.g., Nitrous Acid, Nitrites)

+

Reaction Conditions
(e.g., Acidic pH, Heat)

Click to download full resolution via product page

Caption: Formation of N-Nitroso Vortioxetine.

Potential sources of nitrosating agents in the manufacturing process of vortioxetine are varied

and can include:
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Contaminated Raw Materials: Nitrites or other nitrosating agents present in starting

materials, reagents, or solvents.

Degradation: Degradation of materials used in the synthesis process can sometimes

generate nitrosating species.

Recovered Materials: Use of recovered solvents or catalysts that may be contaminated.

Cross-Contamination: Inadequate cleaning of equipment used for different processes.

Packaging Materials: Certain primary packaging materials, like nitrocellulose-based lidding

foils, can be a source of nitrosamines.[3]

Experimental Protocols for Analysis
A sensitive and reliable analytical method is crucial for the detection and quantification of N-

Nitroso Vortioxetine. A published Ultra-Fast Liquid Chromatography-Mass Spectrometry (UFLC-

MS) method provides a practical approach.[2]

UFLC-MS Method for N-Nitroso Vortioxetine
Instrumentation:

Ultra-Fast Liquid Chromatograph coupled with a single quadrupole Mass Spectrometer.

Chromatographic Conditions:

Column: ACQUITY UPLC® CSH™ C18 (100 mm x 2.1 mm, 1.7 µm) or equivalent.

Mobile Phase A: 0.1% Formic Acid and 10 mM Ammonium Acetate in Water.

Mobile Phase B: Methanol.

Elution: Gradient elution.

Flow Rate: Not specified in the abstract.

Column Temperature: Not specified in the abstract.
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Injection Volume: Not specified in the abstract.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Selected Ion Monitoring (SIM).

Monitored m/z: 328 (for N-Nitroso Vortioxetine).

Sample Preparation:

A specific sample preparation protocol was not detailed in the abstract but would typically

involve dissolving the vortioxetine hydrobromide API in a suitable solvent.

Method Validation:

Linearity: The method demonstrated a correlation coefficient (r²) of 0.99964 over a

concentration range of 1.995 ppm to 30 ppm.[2]

Precision: The percentage relative standard deviation (%RSD) for N-Nitroso Vortioxetine was

found to be 1.07%.[2]

Accuracy: The percentage recovery of spiked impurity was within acceptable limits between

the LOQ and 150% of the target concentration.[2]
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Caption: Analytical workflow for N-Nitroso Vortioxetine.
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Risk Mitigation and Control Strategies
A comprehensive risk-based approach is necessary to control the formation of nitrosamine

impurities in vortioxetine. This involves a thorough risk assessment of the manufacturing

process and supply chain.
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Implement Control
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of Raw Materials

& Finished Product

Regulatory
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Caption: Nitrosamine risk mitigation workflow.

Key control strategies include:

Raw Material Control: Sourcing high-quality raw materials from qualified suppliers with

stringent specifications for nitrites and other potential nitrosating agents.

Process Optimization: Modifying the manufacturing process to avoid conditions that favor

nitrosamine formation (e.g., controlling pH, temperature, and using specific scavengers).

Supplier Qualification: Thoroughly vetting suppliers of all materials, including recovered

solvents and catalysts.

Cleaning Validation: Implementing robust cleaning procedures to prevent cross-

contamination.

Packaging Selection: Careful selection of primary packaging materials to avoid those that

can leach nitrosamines or their precursors.

Routine Testing: Implementing validated analytical methods for routine testing of raw

materials, intermediates, and the final drug product.

Conclusion
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The control of nitrosamine impurities, particularly N-Nitroso Vortioxetine, is a critical aspect of

ensuring the quality and safety of vortioxetine. A thorough understanding of the formation

pathways, coupled with the implementation of sensitive analytical methods and robust risk

mitigation strategies, is essential for manufacturers. This technical guide provides a

foundational overview to assist researchers, scientists, and drug development professionals in

navigating the challenges associated with nitrosamine impurities in vortioxetine. Continuous

monitoring of regulatory guidelines and scientific literature is recommended to stay abreast of

the evolving landscape in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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